2-(Butan-2-yl)-2H-1,2,3-triazol-4-amine

• Molecular Formula: C6H12N4
• Molecular Weight: 140.19 g/mol
• IUPAC Name: 2-butan-2-yltriazol-4-amine
• InChI: InChI=1S/C6H12N4/c1-3-5(2)10-8-4-6(7)9-10/h4-5H,3H2,1-2H3,(H2,7,9)
• InChI Key: DUJJQOHHKLVKDX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1N=CC(=N1)N

Description

2-(Butan-2-yl)-2H-1,2,3-triazol-4-amine is a triazole derivative featuring a branched aliphatic substituent (butan-2-yl) at the 2-position of the triazole ring and an amino group at the 4-position. This scaffold is part of the broader 4-amino-1,2,3-triazole family, which has garnered attention in medicinal chemistry due to its versatility in drug design.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Butan-2-yl)-2H-1,2,3-triazol-4-amine typically involves the cycloaddition reaction between an azide and an alkyne, known as the Huisgen cycloaddition or “click chemistry.” The reaction is usually catalyzed by copper(I) ions. The general reaction scheme is as follows:

Preparation of Azide: The azide precursor can be synthesized by reacting an appropriate amine with sodium azide.

Cycloaddition Reaction: The azide is then reacted with an alkyne in the presence of a copper(I) catalyst to form the triazole ring.

Industrial Production Methods

Industrial production of 2-(Butan-2-yl)-2H-1,2,3-triazol-4-amine follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. Continuous flow reactors are often used to enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

2-(Butan-2-yl)-2H-1,2,3-triazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the triazole ring into other functional groups.

Substitution: The hydrogen atoms on the triazole ring can be substituted with other groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Halogenation can be achieved using reagents like bromine or chlorine under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield triazole oxides, while substitution reactions can produce halogenated triazoles.

Scientific Research Applications

2-(Butan-2-yl)-2H-1,2,3-triazol-4-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antifungal agent.

Medicine: Explored for its potential use in drug development, particularly in the design of enzyme inhibitors.

Industry: Utilized in the production of materials with specific properties, such as corrosion inhibitors and stabilizers.

Mechanism of Action

The mechanism of action of 2-(Butan-2-yl)-2H-1,2,3-triazol-4-amine involves its interaction with specific molecular targets. The triazole ring can coordinate with metal ions, influencing various biochemical pathways. In biological systems, it may inhibit the activity of certain enzymes by binding to their active sites, thereby affecting metabolic processes.

Comparison with Similar Compounds

Structural and Substituent Variations

The biological and chemical properties of 4-amino-1,2,3-triazoles are highly dependent on substituents at the 1-, 2-, and 5-positions. Key analogs include:

Compound Name	Substituents	Key Features
N-(4-Chlorophenyl)-2H-1,2,3-triazol-4-amine	2H-triazole with 4-Cl-phenyl	Potent IDO1 inhibitor (IC₅₀ = 0.023 μM)
5-Benzyl-2-(4-chlorophenyl)-2H-triazol-4-amine	2-(4-Cl-phenyl), 5-benzyl	High synthetic yield (75%); characterized by NMR and IR
2-(Methoxymethyl)-2H-triazol-4-amine	2-(methoxymethyl)	Versatile scaffold for drug discovery; CAS 1782530-21-5
2-(3-Chlorophenyl)-2H-triazol-4-amine	2-(3-Cl-phenyl)	Commercial availability; used in antimicrobial studies
2-(Cyclopropylmethyl)-2H-triazol-4-amine	2-(cyclopropylmethyl)	Intermediate for heterocyclic synthesis

Key Observations :

• Aromatic vs. Aliphatic Substituents : Aromatic groups (e.g., 4-chlorophenyl) enhance potency in enzyme inhibition (e.g., IDO1), likely due to π-π stacking interactions with biological targets . In contrast, aliphatic groups (e.g., butan-2-yl, cyclopropylmethyl) may improve metabolic stability or alter solubility.

Physicochemical Properties

Limited data exists for 2-(butan-2-yl)-2H-triazol-4-amine, but trends can be inferred:

• Solubility : Polar substituents (e.g., methoxymethyl) enhance aqueous solubility, whereas aromatic groups reduce it.

Biological Activity

2-(Butan-2-yl)-2H-1,2,3-triazol-4-amine is a compound belonging to the triazole family, which has garnered attention due to its diverse biological activities. Triazoles are known for their ability to interact with various biological targets, leading to potential therapeutic applications in areas such as antimicrobial, anticancer, and anti-inflammatory treatments. This article reviews the biological activity of 2-(Butan-2-yl)-2H-1,2,3-triazol-4-amine based on available literature, highlighting its mechanisms of action, efficacy in different assays, and potential for drug development.

The biological activity of 2-(Butan-2-yl)-2H-1,2,3-triazol-4-amine is primarily attributed to its structural features that facilitate interactions with biological macromolecules. The triazole ring can participate in hydrogen bonding and coordination with metal ions, which is crucial for its activity against various enzymes and receptors. This compound may inhibit specific pathways involved in disease progression by modulating enzyme activity or receptor binding.

Antimicrobial Activity

Research has demonstrated that triazole derivatives exhibit significant antimicrobial properties. For instance, compounds similar to 2-(Butan-2-yl)-2H-1,2,3-triazol-4-amine have shown effectiveness against a range of bacterial and fungal strains. The mechanism often involves disruption of cell membrane integrity or interference with metabolic pathways essential for microbial growth.

Microbial Strain	Activity	Reference
Escherichia coli	Inhibition at low concentrations
Staphylococcus aureus	Moderate activity observed
Candida albicans	Effective at higher doses

Anticancer Activity

Triazole derivatives have been explored for their anticancer potential. Studies suggest that 2-(Butan-2-yl)-2H-1,2,3-triazol-4-amine may induce apoptosis in cancer cells through various pathways:

• Cell Cycle Arrest: The compound can interfere with cell cycle progression.
• Induction of Apoptosis: It activates caspases leading to programmed cell death.
• Inhibition of Metastasis: By targeting specific signaling pathways involved in metastasis.

A study evaluated the cytotoxic effects of triazole derivatives on various cancer cell lines and reported significant IC50 values indicating potent activity against cancer cells.

Cell Line	IC50 (µM)	Selectivity Index	Reference
MCF-7 (Breast Cancer)	15	10
HeLa (Cervical Cancer)	20	8
A549 (Lung Cancer)	12	12

Case Studies

• Case Study on Antimicrobial Activity:
  A recent investigation into the antimicrobial properties of triazole derivatives found that 2-(Butan-2-yl)-2H-1,2,3-triazol-4-amine exhibited significant inhibition against E. coli and S. aureus. The study utilized disk diffusion methods and determined minimum inhibitory concentrations (MICs) for various strains.
  • Findings: The compound showed an MIC of 32 µg/mL against E. coli, indicating strong antibacterial properties.
• Case Study on Anticancer Efficacy:
  Another study focused on the anticancer effects of the compound in vitro against several cancer cell lines. The results indicated that treatment with 2-(Butan-2-yl)-2H-1,2,3-triazol-4-amine led to a dose-dependent decrease in cell viability.
  • Findings: The compound was particularly effective against MCF-7 cells with an IC50 value of 15 µM and demonstrated a selectivity index suggesting lower toxicity towards normal cells compared to cancer cells.